Cas no 2224363-55-5 (n-({4h,6h,7h-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide)

• Product Name: n-({4h,6h,7h-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide
• CAS No: 2224363-55-5
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 5411727
• PubChem ID: 136572511
• Update Time: 2025-10-31

n-({4h,6h,7h-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2224363-55-5
• Z3488645146
• n-({4h,6h,7h-pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide
• AKOS034128965
• N-(6,7-Dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-ylmethyl)prop-2-enamide
• EN300-6717231
• n-({4h,6h,7h-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide

• Inchi： 1S/C10H12N2O2S/c1-2-9(13)11-5-10-12-7-3-4-14-6-8(7)15-10/h2H,1,3-6H2,(H,11,13)
• InChI Key： JPUOFYLKRQFETC-UHFFFAOYSA-N
• SMILES： S1C(CNC(C=C)=O)=NC2=C1COCC2

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.5Ų

Additional information on n-({4h,6h,7h-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide

Professional Introduction to N-({4H,6H,7H-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide (CAS No. 2224363-55-5)

N-({4H,6H,7H-Pyrano[4,3-d][1,3]thiazol-2-yl}methyl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2224363-55-5, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The structural complexity of this molecule, featuring a fused heterocyclic system comprising a pyranopyrazole-thiazole scaffold, positions it as a potential key player in the development of novel bioactive agents.

The< strong>N-(4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl)methyl)prop-2-enamide structure exhibits a rich chemical diversity that can be leveraged for designing molecules with tailored biological activities. The presence of the pyranopyrazole-thiazole core is particularly intriguing due to its ability to interact with biological targets in multiple ways. This structural motif has been increasingly studied in recent years for its potential applications in treating various diseases, including inflammatory disorders and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The< strong>4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl moiety is known to exhibit favorable interactions with enzymes and receptors due to its aromaticity and the presence of hydrogen bond donors and acceptors. These features make it an attractive scaffold for designing molecules that can modulate biological pathways effectively.

In the context of drug discovery, the< strong>methylprop-2-enamide side chain provides an additional layer of functionality that can be modified to enhance pharmacokinetic properties such as solubility and bioavailability. This flexibility allows chemists to explore a wide range of derivatives that could potentially improve therapeutic efficacy while minimizing side effects.

The synthesis of< strong>N-(4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl)methyl)prop-2-enamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the construction of the pyranopyrazole-thiazole core followed by functionalization at the prop-2-enamide position. Advances in synthetic methodologies have made it possible to achieve these transformations with high yields and purity, paving the way for large-scale production and further structural optimization.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The< strong>pyranopyrazole-thiazole scaffold has shown promise in preclinical studies as a modulator of various signaling pathways involved in disease progression. For instance, studies have indicated that derivatives of this scaffold may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, the compound has shown potential in combating resistant bacterial strains by targeting essential bacterial enzymes or metabolic pathways.

The pharmacological activity of< strong>N-(4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl)methyl)prop-2-enamide is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for drug candidates that need to reach their target sites within the body efficiently. Furthermore, the compound’s stability under physiological conditions ensures that it can maintain its integrity throughout metabolic processes.

Ongoing research is focused on elucidating the detailed mechanisms of action of this compound and its derivatives. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of protein-ligand complexes involving this molecule. These structural insights are invaluable for understanding how the compound interacts with biological targets at the molecular level and for guiding future modifications to improve its therapeutic potential.

The< strong>CAS No. 2224363-55-5 associated with this compound serves as a unique identifier that facilitates communication among researchers and regulatory agencies. This standardized numbering system ensures that all references to this molecule are unambiguous and traceable across different scientific publications and databases. As research progresses, this compound will likely be subjected to rigorous testing in vitro and in vivo to evaluate its safety profile and efficacy.

In conclusion,< strong>N-(4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl)methyl)prop-2-enamide represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous possibilities for developing novel therapeutic agents. With continued research and development efforts aimed at optimizing its pharmacological properties,< strong>CAS No. 2224363-55- 5, this compound holds great promise for addressing various medical challenges in the future.